BMPSP
Overview
Description
BMPSP is a fluorescent DNA groove binding probe.
Scientific Research Applications
Spinal Fusions and Orthopedics
- BMPs in Spinal Fusions : BMPs have potential applications in enhancing bony fusions in spinal surgeries. Preliminary clinical trials utilizing BMPs have shown effectiveness in long bone fusions, proposing its use under various clinical scenarios (Chen, 1998).
- Bone Defect Treatments : Systematic reviews have suggested that BMPs are more effective in treating bone defects compared to traditional methods like grafting autologous bone. BMPs have shown significant efficacy, especially in spinal vertebrae treatments (Mussano et al., 2007).
Tissue Engineering and Regenerative Medicine
- Dental Tissue Engineering : BMPs are being explored for regenerative therapy of the craniofacial complex, including dental applications. Their osteoinductive capabilities may facilitate approaches to regenerating whole teeth for tooth replacement (Nakashima & Reddi, 2003).
- Bone Regeneration : BMPs, when combined with specific delivery systems like biodegradable polymers, have shown promising results in inducing ectopic new bone formation and repairing bone defects (Saito et al., 2001).
Clinical Applications and Safety
- Clinical Use and Safety : The clinical use of BMPs in orthopedics has shown benefits, but there are concerns regarding side effects like swelling and increased cancer risk, likely due to high BMP dosages. Further research is needed to establish safety and efficacy in clinical practices (Carreira et al., 2014).
- Fracture Healing : BMPs have been used in the treatment of fractures, with mixed results. Further research is necessary to understand the most effective applications and optimize the use of BMPs in fracture healing (Kain & Einhorn, 2005).
Future Prospects and Developments
- Advanced Applications : BMPs are explored for various advanced applications, including in conjunction with stem cell therapies for cartilage and bone repair, indicating a growing interest in their role in biomedical applications (Scarfì, 2016).
- BMP Binding Peptide : Research on Bone Morphogenetic Protein Binding Peptide (BBP) indicates its potential to enhance bone formation, suggesting future clinical applications in spinal fusion and other bone healing processes (McGovern, Fong, & Wang, 2010).
properties
Product Name |
BMPSP |
|---|---|
Molecular Formula |
C30H36N6O |
Molecular Weight |
496.66 |
IUPAC Name |
4,6-Bis((E)-4-(4-methylpiperazin-1-yl)styryl)pyrimidin-2-ol |
InChI |
InChI=1S/C30H36N6O/c1-33-15-19-35(20-16-33)28-11-5-24(6-12-28)3-9-26-23-27(32-30(37)31-26)10-4-25-7-13-29(14-8-25)36-21-17-34(2)18-22-36/h3-14,23H,15-22H2,1-2H3,(H,31,32,37)/b9-3+,10-4+ |
InChI Key |
VWXYNCGUKQGAIH-LQIBPGRFSA-N |
SMILES |
OC1=NC(/C=C/C2=CC=C(N3CCN(C)CC3)C=C2)=CC(/C=C/C4=CC=C(N5CCN(C)CC5)C=C4)=N1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
BMPSP |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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